Cas no 28383-15-5 (Piperidine,1-(1,2-diphenylethyl)-, hydrochloride (1:1))

• Product Name: Piperidine,1-(1,2-diphenylethyl)-, hydrochloride (1:1)
• CAS No: 28383-15-5
• MF: C₁₉H₂₄ClN
• MW: 301.85356426239
• CID: 285175
• PubChem ID: 206665
• Update Time: 2025-06-08

Piperidine,1-(1,2-diphenylethyl)-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Piperidine,1-(1,2-diphenylethyl)-, hydrochloride (1:1)
• 1-(1,2-diphenylethyl)piperidine,hydrochloride
• Diphenid​​inehydrochloride
• Diphenidine (hydrochloride)
• Diphenidine Hydrochloride
• (+-)-1-(1,2-Diphenylethyl)piperidine hydrochloride
• 1-(1,2-diphenylethyl)piperidine;hydrochloride
• Diphenidine.HCl
• 1-(1,2-Diphenylethyl)piperidine--hydrogen chloride (1/1)
• Piperidine, 1-(1,2-diphenylethyl)-, hydrochloride, (+-)-
• Diphenidine Hydrochloride; 1-(1,2-Diphenylethyl)piperidine Hydrochloride; (+/-)-1-(1,2-Diphenylethyl)piperidine hydrochloride; dl-1,2-Diphenyl-1-piperidinoethane hydrochloride
• dl-1,2-Diphenyl-1-piperidinoethane hydrochloride
• 1-(1,2-diphenylethyl)piperidine hydrochloride
• Diphenidine.HCl, 1mg/ml in Methanol
• 28383-15-5
• 1-(1, 2-diphenylethyl)piperidine;hydrochloride
• DTXSID90951052
• NSC35437
• NSC-35437

• Inchi： 1S/C19H23N.ClH/c1-4-10-17(11-5-1)16-19(18-12-6-2-7-13-18)20-14-8-3-9-15-20;/h1-2,4-7,10-13,19H,3,8-9,14-16H2;1H
• InChI Key： JVRKIARTCFQTHJ-UHFFFAOYSA-N
• SMILES： Cl.N1(CCCCC1)C(C1C=CC=CC=1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 301.15992
• Monoisotopic Mass: 301.1597275g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 257
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• PSA: 3.24

Piperidine,1-(1,2-diphenylethyl)-, hydrochloride (1:1) Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Piperidine,1-(1,2-diphenylethyl)-, hydrochloride (1:1)

Piperidine,1-(1,2-diphenylethyl)-, hydrochloride (1:1) (CAS No. 28383-15-5): A Comprehensive Overview

Piperidine,1-(1,2-diphenylethyl)-, hydrochloride (1:1), identified by the CAS number 28383-15-5, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the piperidine class of heterocyclic amines, characterized by a six-membered ring containing one nitrogen atom. The presence of a 1,2-diphenylethyl side chain and a hydrochloride salt form enhances its solubility and reactivity, making it a valuable intermediate in the synthesis of various bioactive molecules.

The structural uniqueness of Piperidine,1-(1,2-diphenylethyl)-, hydrochloride (1:1) lies in its dual functionality. The piperidine ring is known for its ability to mimic secondary amine structures in biological systems, which is crucial for drug-receptor interactions. Meanwhile, the 1,2-diphenylethyl group contributes to steric hindrance and lipophilicity, properties that can influence the pharmacokinetic behavior of the compound. These characteristics make it a versatile building block in drug discovery and development.

In recent years, there has been growing interest in the application of piperidine derivatives in the treatment of neurological disorders. Studies have demonstrated that compounds incorporating piperidine moieties exhibit promising effects on neurotransmitter systems. Specifically, Piperidine,1-(1,2-diphenylethyl)-, hydrochloride (1:1) has been investigated for its potential role in modulating dopamine and serotonin pathways, which are implicated in conditions such as depression and Parkinson's disease. Preliminary research suggests that this compound may interact with specific enzymes and receptors involved in these pathways, offering a novel therapeutic approach.

The hydrochloride salt form of Piperidine,1-(1,2-diphenylethyl)-, hydrochloride (1:1) enhances its pharmacological profile by improving solubility in aqueous solutions. This property is particularly advantageous for formulation development, as it allows for easier administration via oral or injectable routes. Additionally, the stability provided by the hydrochloride salt ensures that the compound remains effective during storage and transportation.

From a synthetic chemistry perspective, Piperidine,1-(1,2-diphenylethyl)-, hydrochloride (1:1) serves as a key intermediate in the synthesis of more complex molecules. Its structural framework can be modified through various chemical transformations to yield derivatives with tailored biological activities. For instance, functionalization at the nitrogen atom or the aromatic rings can lead to compounds with enhanced binding affinity or selectivity for specific targets. This flexibility makes it an indispensable tool for medicinal chemists exploring new drug candidates.

The pharmaceutical industry has leveraged the unique properties of Piperidine,1-(1,2-diphenylethyl)-, hydrochloride (1:1) in developing novel therapeutic agents. Researchers have utilized this compound as a scaffold to create molecules with improved pharmacokinetic profiles and reduced side effects. For example, studies have shown that derivatives of this compound exhibit lower toxicity while maintaining high efficacy against disease-causing pathogens. Such findings underscore the importance of Piperidine,1-(1,2-diphenylethyl)-, hydrochloride (1:1) in advancing drug discovery efforts.

In conclusion，Piperidine， 1-( 12- diphenylethyl) - ，hydrochloride (11) (CAS No. 28383-15-5) is a multifaceted compound with significant potential in pharmaceutical applications。 Its unique structural features， combined with its favorable physicochemical properties， make it an invaluable asset in medicinal chemistry。 Ongoing research continues to uncover new therapeutic possibilities， reinforcing its role as a cornerstone in drug development。 As scientific understanding progresses，the applications of this compound are expected to expand， further solidifying its importance in addressing complex medical challenges。